Cas no 4776-16-3 (6H-Purin-6-one, 1,3-dihydro-3-methyl-8-phenyl-)

• Product Name: 6H-Purin-6-one, 1,3-dihydro-3-methyl-8-phenyl-
• CAS No: 4776-16-3
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 1518270
• Update Time: 2024-08-23

6H-Purin-6-one, 1,3-dihydro-3-methyl-8-phenyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one, 1,3-dihydro-3-methyl-8-phenyl-
• 6H-Purin-6-one, 3,9-dihydro-3-methyl-8-phenyl-

• Inchi： 1S/C12H10N4O/c1-16-7-13-12(17)9-11(16)15-10(14-9)8-5-3-2-4-6-8/h2-7H,1H3,(H,14,15)
• InChI Key： DMLZXWTZGQFPRP-UHFFFAOYSA-N
• SMILES： N1C2=C(N(C)C=NC2=O)NC=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 228.10126
• Monoisotopic Mass: 226.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Melting Point: >300 °C
• Boiling Point: 514.7±42.0 °C(Predicted)
• PSA: 61.02
• pka: 9.74±0.20(Predicted)